Cas no 21313-49-5 (Phthaloyl-glycine 4-nitorophenyl Ester)

• Product Name: Phthaloyl-glycine 4-nitorophenyl Ester
• CAS No: 21313-49-5
• MF: C₁₆H₁₀N₂O₆
• MW: 326.260404109955
• MDL: MFCD00190995
• CID: 911513
• PubChem ID: 786265
• Update Time: 2025-05-21

Phthaloyl-glycine 4-nitorophenyl Ester Chemical and Physical Properties

Names and Identifiers

• pht-gly-onp
• (4-nitrophenyl) 2-(1,3-dioxoisoindol-2-yl)acetate
• PHTHALOYL-GLYCINE 4-NITOROPHENYL ESTER
• N-Phthaloylglycin-4-nitrophenylester
• N-Phthaloyl-glycin-p-nitro-phenylester
• p-nitrophenyl phthalimidoacetate
• MFCD00190995
• CHEMBL2447903
• CS-0360477
• 4-nitrophenyl 2-(1,3-dioxoisoindolin-2-yl)acetate
• Probes1_000167
• Probes2_000342
• AKOS000574706
• STK837175
• Z28211627
• CBDivE_009698
• 21313-49-5
• UPCMLD0ENAT0500-0060:001
• Q27145096
• AB00074334-01
• CHEBI:75058
• Oprea1_150896
• DTXSID00354893
• CBChromo1_000031
• 4-nitrophenyl phthalimidoacetate
• 4-nitrophenyl (1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetate
• DB-229193
• G84199
• Phthaloyl-glycine 4-nitorophenyl Ester

• MDL： MFCD00190995
• Inchi： 1S/C16H10N2O6/c19-14(24-11-7-5-10(6-8-11)18(22)23)9-17-15(20)12-3-1-2-4-13(12)16(17)21/h1-8H,9H2
• InChI Key： FSCDNNJLCIKUHL-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)[N+](=O)[O-])C(CN1C(C2C=CC=CC=2C1=O)=O)=O

Computed Properties

• Exact Mass: 326.05400
• Monoisotopic Mass: 326.05388604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 109.50000
• LogP: 2.25750

Additional information on Phthaloyl-glycine 4-nitorophenyl Ester

Research Briefing on Phthaloyl-glycine 4-nitrophenyl Ester (CAS: 21313-49-5) in Chemical Biology and Pharmaceutical Applications

Phthaloyl-glycine 4-nitrophenyl Ester (CAS: 21313-49-5) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This ester derivative, characterized by its phthaloyl and 4-nitrophenyl functional groups, serves as a critical intermediate in the synthesis of bioactive molecules and peptide conjugates. Recent studies have highlighted its utility in enzyme-catalyzed reactions, drug delivery systems, and as a probe for studying protein-ligand interactions. This briefing synthesizes the latest advancements and applications of this compound, providing a comprehensive overview for researchers and industry professionals.

The compound's unique structural features, including the electron-withdrawing nitro group and the phthaloyl protecting group, make it particularly valuable in peptide synthesis. Recent publications in journals such as Bioorganic & Medicinal Chemistry and Journal of Peptide Science have demonstrated its efficacy in solid-phase peptide synthesis (SPPS), where it acts as an activated ester for efficient amide bond formation. The 4-nitrophenyl leaving group facilitates high-yield coupling reactions under mild conditions, reducing side reactions and improving purity of the final peptide products.

In the realm of drug discovery, Phthaloyl-glycine 4-nitrophenyl Ester has been employed as a versatile building block for the development of protease inhibitors. A 2023 study published in ACS Medicinal Chemistry Letters detailed its use in creating novel covalent inhibitors targeting SARS-CoV-2 main protease (M^pro). The researchers utilized the compound's reactivity to design irreversible inhibitors that showed promising antiviral activity in vitro, with IC₅₀ values in the low micromolar range. This application underscores the compound's potential in addressing emerging infectious diseases.

Beyond its synthetic applications, recent investigations have explored the compound's role in bioconjugation strategies. A groundbreaking 2024 paper in Angewandte Chemie reported its use in site-selective protein modification, where the 4-nitrophenyl ester moiety enabled efficient labeling of lysine residues under physiological conditions. This methodology has opened new avenues for creating antibody-drug conjugates (ADCs) with improved homogeneity and therapeutic index, addressing a critical challenge in targeted cancer therapies.

The compound's mechanism of action and stability profile have also been subjects of recent research. Computational studies published in Journal of Chemical Information and Modeling (2023) employed density functional theory (DFT) calculations to elucidate the electronic factors governing its reactivity. These simulations revealed that the phthaloyl group significantly stabilizes the tetrahedral intermediate during aminolysis, explaining the compound's superior performance compared to simpler 4-nitrophenyl esters. Concurrent experimental studies have optimized storage conditions, demonstrating that anhydrous environments at -20°C can maintain the compound's stability for extended periods.

From an industrial perspective, several pharmaceutical companies have incorporated Phthaloyl-glycine 4-nitrophenyl Ester into their manufacturing processes for GLP-1 receptor agonists and other peptide therapeutics. Patent analyses indicate a growing trend in its application for large-scale production, with recent filings emphasizing improved yield and reduced impurity profiles. However, challenges remain in scaling up certain synthetic routes, particularly regarding the environmental impact of 4-nitrophenol byproducts, prompting ongoing research into greener alternatives.

In conclusion, Phthaloyl-glycine 4-nitrophenyl Ester (21313-49-5) continues to demonstrate remarkable versatility across multiple domains of chemical biology and pharmaceutical research. Its unique reactivity profile, coupled with recent methodological advancements, positions it as a valuable tool for peptide synthesis, drug discovery, and bioconjugation chemistry. Future research directions likely include the development of derivatives with enhanced selectivity and the integration of this chemistry with emerging technologies such as continuous flow synthesis and machine learning-assisted reaction optimization.